Cas no 946200-19-7 (N-cyclopropyl-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-cyclopropyl-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 946200-19-7
• MF: C₁₇H₁₈N₂O₃S₂
• MW: 362.466421604156
• CID: 6520061
• PubChem ID: 25284498
• Update Time: 2025-07-31

N-cyclopropyl-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide
• F5084-0500
• N-cyclopropyl-2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• 946200-19-7
• AKOS024495825
• N-cyclopropyl-2-(2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)thiazol-4-yl)acetamide
• N-cyclopropyl-2-[2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C17H18N2O3S2/c1-22-14-6-2-11(3-7-14)15(20)10-24-17-19-13(9-23-17)8-16(21)18-12-4-5-12/h2-3,6-7,9,12H,4-5,8,10H2,1H3,(H,18,21)
• InChI Key： PPZNABACLUJRLT-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NC1CC1)=O)SCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 362.07588479g/mol
• Monoisotopic Mass: 362.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 122Ų

Additional information on N-cyclopropyl-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide

N-Cyclopropyl-2-(2-{2-(4-Methoxyphenyl)-2-Oxoethylsulfanyl}-1,3-Thiazol-4-Yl)Acetamide: A Comprehensive Overview

N-Cyclopropyl-2-(2-{2-(4-Methoxyphenyl)-2-Oxoethylsulfanyl}-1,3-Thiazol-4-Yl)Acetamide, identified by the CAS number 946200-19-7, is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a cyclopropyl group, a thiazole ring system, and a methoxyphenyl moiety. These structural elements contribute to its intriguing chemical properties and reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate thiazole derivatives. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures through the use of microwave-assisted synthesis and catalytic cross-coupling reactions. For instance, researchers have employed the Suzuki-Miyaura coupling reaction to assemble the thiazole core with high precision and yield. This approach not only enhances the scalability of the synthesis but also minimizes environmental impact by reducing waste generation.

One of the most notable aspects of this compound is its potential as a bioactive agent. Preclinical studies have demonstrated that it exhibits significant activity against various enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that it could serve as a lead compound for the development of novel therapeutics targeting Alzheimer's disease and related conditions. Furthermore, its ability to modulate ion channels has been explored in recent studies, highlighting its potential role in pain management and cardiovascular therapy.

In addition to its therapeutic applications, this compound has shown promise in agricultural settings as a potential fungicide or insecticide. Its ability to inhibit key enzymes involved in fungal pathogenesis has been validated in vitro and in vivo models. Recent research has also focused on optimizing its bioavailability through structural modifications, such as the introduction of lipophilic groups or prodrug strategies. These efforts aim to enhance its efficacy while reducing systemic toxicity.

From a materials science perspective, the unique electronic properties of this compound make it an attractive candidate for applications in organic electronics. Its conjugated thiazole system and electron-withdrawing substituents enable it to act as an efficient charge transport material in organic photovoltaic devices. Recent studies have explored its integration into tandem solar cells, where it has demonstrated improved power conversion efficiency compared to conventional materials.

In conclusion, N-Cyclopropyl-2-(2-{2-(4-Methoxyphenyl)-2-Oxoethylsulfanyl}-1,3-Thiazol-4-Yl)Acetamide (CAS No. 946200-19-7) represents a versatile molecule with multifaceted applications across various scientific domains. Its intricate structure and tunable properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemical development, and advanced materials design. As ongoing research continues to uncover new insights into its mechanisms of action and optimization strategies, this compound is poised to play an increasingly important role in both academic and industrial settings.